Cas no 23012-31-9 (Oxazole, 2,4-dimethyl-5-phenyl-)

• Product Name: Oxazole, 2,4-dimethyl-5-phenyl-
• CAS No: 23012-31-9
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1412849
• PubChem ID: 12220824
• Update Time: 2025-04-20

Oxazole, 2,4-dimethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2,4-dimethyl-5-phenyl-
• SCHEMBL342242
• 23012-31-9
• EN300-7436799
• dimethyl-5-phenyloxazole
• DB-392070
• 2,4-dimethyl-5-phenyl-oxazole
• 2,4-dimethyl-5-phenyl-1,3-oxazole
• 2,4-dimethyl-5-phenyloxazole

• Inchi： 1S/C11H11NO/c1-8-11(13-9(2)12-8)10-6-4-3-5-7-10/h3-7H,1-2H3
• InChI Key： LGRBPONYKYJGGL-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03